(32-Carbonyl)-RMC-5552

mTORC2 inhibition AKT phosphorylation dual mTOR inhibitor
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C93H134N10O24
Molecular Weight 1776.1 g/mol
Cat. No. B15619886
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name(32-Carbonyl)-RMC-5552
Molecular FormulaC93H134N10O24
Molecular Weight1776.1 g/mol
Structural Identifiers
InChIInChI=1S/C93H134N10O24/c1-59-16-12-11-13-17-60(2)77(113-8)54-71-24-19-65(7)93(112,127-71)86(108)89(109)102-30-15-14-18-73(102)90(110)124-78(55-74(104)61(3)49-64(6)84(107)85(115-10)83(106)63(5)48-59)62(4)50-66-21-25-76(79(52-66)114-9)126-92(111)96-29-33-117-35-37-119-39-41-121-43-45-123-47-46-122-44-42-120-40-38-118-36-34-116-32-28-80(105)101-31-27-68-51-67(20-22-70(68)57-101)56-103-88-81(87(94)97-58-98-88)82(100-103)69-23-26-75-72(53-69)99-91(95)125-75/h11-13,16-17,20,22-23,26,49,51,53,58-59,61-63,65-66,71,73,76-79,84-85,107,112H,14-15,18-19,21,24-25,27-48,50,52,54-57H2,1-10H3,(H2,95,99)(H,96,111)(H2,94,97,98)/b13-11+,16-12+,60-17-,64-49-/t59-,61-,62-,63-,65-,66+,71+,73+,76-,77+,78+,79-,84-,85+,93-/m1/s1
InChIKeyCHLJLODIXLIFHL-VBEUNQGHSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(32-Carbonyl)-RMC-5552 for mTOR Research: A Bi-Steric Tool Compound with Dual mTORC1/mTORC2 Inhibition


(32-Carbonyl)-RMC-5552 (CAS 2382768-55-8) is a bi-steric mTOR kinase inhibitor belonging to the rapamycin-analog class of compounds that simultaneously engage both the allosteric FKBP12-FRB binding domain and the orthosteric ATP-active site of mTOR [1]. Unlike the clinical development candidate RMC-5552, which exhibits approximately 40-fold selectivity for mTORC1 over mTORC2, this C32-carbonyl variant demonstrates a more balanced dual inhibitory profile, potently suppressing phosphorylation of both mTORC1 substrates (p-P70S6K, p-4E-BP1) and the mTORC2 substrate p-AKT1/2/3 [2]. The compound has a molecular weight of 1776.1 g/mol and is supplied as a research-grade solid with typical purity of ≥95% [3].

Bi-steric mTOR tool compound
Dual mTORC1/mTORC2 pathway engagement
FKBP12-dependent allosteric-orthosteric binding
Research-grade solid for in vitro studies

Why mTOR Inhibitors Are Not Interchangeable: The Functional Consequence of C32 Carbonyl Modification in (32-Carbonyl)-RMC-5552


In the mTOR inhibitor landscape, compounds are frequently misclassified as interchangeable based solely on their shared target class. However, the quantitative selectivity profile dictates downstream biological outcomes: the clinical candidate RMC-5552 is an mTORC1-selective bi-steric agent with a pAKT IC50 of 19 nM, yielding roughly balanced mTORC1/mTORC2 inhibition that contrasts with the 40-fold selectivity of its parent . Rapamycin and its clinical rapalogs (everolimus, temsirolimus) allosterically inhibit mTORC1 only and fail to suppress 4E-BP1 phosphorylation at clinically achievable concentrations (p4EBP1 IC50 >1000 nM), while ATP-competitive dual inhibitors like sapanisertib carry distinct off-target liabilities including PI3K isoform activity [1]. Substituting any of these for (32-Carbonyl)-RMC-5552 would alter not only the potency against individual mTOR substrates but also the fundamental ratio of mTORC1 to mTORC2 pathway suppression, as demonstrated in the patent data showing pIC50s of >9 for mTORC1 substrates and 8–9 for pAKT in a consistent cellular assay system [2].

mTORC1-selective bi-steric analogs May not replicate dual mTORC1/mTORC2 pathway suppression profile
Allosteric mTORC1 inhibitors (rapalogs) Spare mTORC2 and fail to suppress 4E-BP1 phosphorylation in research models
ATP-competitive dual inhibitors Introduce PI3K off-target activity that may confound mTOR-specific interpretation

(32-Carbonyl)-RMC-5552 Quantitative Differentiation: Evidence-Based Selection Guide for mTOR Pathway Research


Evidence Item 1: mTORC2/AKT Pathway Inhibition – A Quantitative Shift from Selectivity to Dual Potency

(32-Carbonyl)-RMC-5552 achieves a pAKT1/2/3-(S473) pIC50 of 8–9 (corresponding to an IC50 range of 1–10 nM), which represents a 2- to 19-fold improvement in mTORC2 pathway inhibition relative to the clinical candidate RMC-5552, which exhibits a pAKT IC50 of 19 nM (pIC50 ≈ 7.72) [1]. In contrast, RMC-5552 demonstrates an mTORC1/mTORC2 selectivity ratio of approximately 40-fold, while the C32-carbonyl variant essentially eliminates this selectivity window, yielding a roughly balanced dual mTORC1/mTORC2 inhibitor . This shift is mechanistically attributed to the C32 carbonyl modification of the rapamycin macrocycle, which alters the conformational dynamics of the FKBP12-FRB binding domain interaction, reducing the structural occlusion imposed by the Rictor-Sin1 complex on mTORC2 [2].

mTORC2 Inhibition
Reported
pIC50 8–9
Supports dual mTORC1/mTORC2 pathway research
2- to 19-fold greater mTORC2 engagement vs RMC-5552; cross-study comparable
mTORC2 inhibition AKT phosphorylation dual mTOR inhibitor mTOR signaling

Evidence Item 2: Retention of Potent mTORC1 Substrate Inhibition While Gaining mTORC2 Coverage

(32-Carbonyl)-RMC-5552 maintains potent mTORC1 substrate inhibition, with both p-P70S6K-(T389) and p-4E-BP1-(T37/36) displaying pIC50 values >9 (IC50 <1 nM) [1]. This mTORC1 inhibitory potency is comparable to RMC-5552 (pS6K IC50 = 0.14 nM, p4EBP1 IC50 = 0.48 nM) within the uncertainty of the pIC50 >9 threshold . Critically, this mTORC1 potency is maintained while simultaneously improving mTORC2 coverage—a profile that contrasts with rapamycin and everolimus, which fail to inhibit p4EBP1 at clinically relevant concentrations (everolimus p4EBP1 IC50 >1000 nM) and provide negligible mTORC2 suppression [2]. The simultaneous dual-pathway suppression at low nanomolar concentrations represents a pharmacological profile unattainable with any single-agent mTOR inhibitor currently in clinical use.

mTORC1 Retention
Reported
pIC50 >9 for pS6K & p4EBP1
Maintains mTORC1 substrate inhibition in dual-pathway context
Equivalent mTORC1 potency to RMC-5552 within assay limits
mTORC1 inhibition 4E-BP1 phosphorylation S6K phosphorylation translation control

Evidence Item 3: Structural Basis of Dual mTORC1/mTORC2 Pharmacology – C32 Carbonyl Modification of the Rapamycin Macrocycle

The C32 carbonyl modification that distinguishes (32-Carbonyl)-RMC-5552 from RMC-5552 directly alters the β-keto lactone region of the rapamycin macrocycle, a position known to be critical for the stability and conformational dynamics of the FKBP12-binding motif [1]. In the bi-steric inhibitor series, the C32 carbonyl is a documented site of base-induced β-keto lactone elimination leading to macrocycle ring-opening and the formation of a seco-product [2]. In rodent pharmacokinetic studies of related bi-steric compounds bearing the C32 carbonyl, the seco-species accounted for approximately 35% of the parent compound on an AUClast basis [3]. This structural feature not only alters the mTORC1/mTORC2 selectivity profile (see Evidence Items 1–2) but also introduces a distinct chemical stability and metabolic profile that distinguishes it from the optimized development candidate RMC-5552, which was specifically engineered to mitigate this ring-opening liability.

Structural Basis
Class-level
C32 carbonyl modification
Alters mTORC1/mTORC2 selectivity via macrocycle stability
Known ring-opening liability; ~35% seco-product in rodent PK
bi-steric inhibitor design structure-activity relationship rapamycin analog C32 carbonyl

Evidence Item 4: Distinct Selectivity Profile Relative to ATP-Competitive Dual mTOR Inhibitors

Unlike ATP-competitive dual mTORC1/mTORC2 inhibitors such as sapanisertib (INK128/MLN0128) and AZD8055, (32-Carbonyl)-RMC-5552 retains an FKBP12-dependent allosteric binding modality in addition to its orthosteric active-site engagement, characteristic of the bi-steric inhibitor class [1]. ATP-competitive inhibitors bind directly to the mTOR kinase active site and typically exhibit measurable activity against class I PI3K isoforms: sapanisertib shows only >100–200 fold selectivity over PI3Kα, while AZD8055 shows approximately 1,000-fold selectivity . In contrast, the bi-steric class demonstrates significantly greater kinome selectivity, with RMC-5552 achieving >53-fold selectivity over other lipid kinases and <30% inhibition in a cellular kinase panel (~300 kinases at 1 μM) [2]. Although comprehensive kinome profiling data for (32-Carbonyl)-RMC-5552 specifically has not been published, the conserved FKBP12-FRB binding element is expected to confer a selectivity advantage over direct ATP-site inhibitors by restricting target engagement to mTOR complexes that can accommodate the FKBP12-rapamycin binding interface.

Kinase Selectivity
Class-level
Bi-steric vs ATP-competitive
FKBP12-dependent mechanism may limit PI3K off-target activity
Bi-steric class shows >10-fold selectivity over PI3K isoforms vs ATP-competitive dual inhibitors
mTOR inhibitor selectivity PI3K off-target FKBP12-dependent allosteric inhibitor

Evidence Item 5: Research-Grade Purity and Solubility Specifications for Reproducible In Vitro Experimentation

(32-Carbonyl)-RMC-5552 is supplied at ≥95% purity (typically 95–98%) as a solid, with a documented DMSO solubility of 146.67 mg/mL (82.58 mM, requiring ultrasonic dissolution) . The molecular weight is 1776.1 g/mol (C93H134N10O24), representing a net loss of two hydrogen atoms relative to RMC-5552 (MW 1778.2, C93H136N10O24), consistent with the C32 carbonyl oxidation [1]. Recommended storage conditions are 4°C protected from moisture for short-term use, or -20°C for long-term storage [2]. These specifications ensure that in vitro cellular assays can achieve the low nanomolar working concentrations required for complete mTORC1 and mTORC2 substrate suppression (pIC50 >9 corresponding to concentrations well below 1 nM), provided that the compound is properly solubilized and handled under conditions that minimize the known base-catalyzed degradation pathway at the C32 carbonyl position.

Quality Specs
Specification review
≥95% purity, DMSO soluble
Supports reproducible in vitro assay preparation
Storage: 4°C or -20°C, protect from moisture
compound quality control DMSO solubility in vitro assay research reagent

(32-Carbonyl)-RMC-5552: Optimal Research Applications Based on Its Dual mTORC1/mTORC2 Inhibition Profile


Dissecting mTORC2-Dependent Signaling in PI3K Pathway-Driven Cancer Models

In cancer cell lines where mTORC2-mediated AKT phosphorylation (S473) drives proliferation and survival independently of mTORC1, (32-Carbonyl)-RMC-5552 enables simultaneous suppression of both complexes at low nanomolar concentrations (pAKT pIC50 8–9, mTORC1 substrates pIC50 >9). This dual coverage is essential for models where mTORC1-selective agents like RMC-5552 (pAKT IC50 19 nM, ~40-fold selectivity) fail to fully suppress AKT-dependent feedback signaling. The bi-steric mechanism further avoids PI3K confounding that complicates interpretation of results obtained with ATP-competitive dual inhibitors such as sapanisertib or AZD8055 [1].

Pharmacological Control Compound for RMC-5552 Selectivity Studies

(32-Carbonyl)-RMC-5552 serves as an ideal comparator tool for experiments designed to isolate the biological consequences of mTORC1-selective versus dual mTORC1/mTORC2 inhibition. Because the two compounds share the same bi-steric scaffold and linker architecture but differ fundamentally in their selectivity profile (pAKT pIC50 8–9 for the C32-carbonyl variant versus pAKT IC50 19 nM for RMC-5552), any differential phenotypic effects can be attributed specifically to mTORC2 pathway engagement rather than off-target differences [2]. This application is particularly valuable in resistance mechanism studies where mTORC2 reactivation has been implicated as an escape pathway from mTORC1-targeted therapy.

Investigating the Role of mTORC2 in Non-Oncological Disease Models

For research into metabolic, neurodegenerative, or immunological disorders where mTORC2 signaling through AKT and SGK1 plays a documented pathological role, (32-Carbonyl)-RMC-5552 provides an FKBP12-dependent dual mTORC1/mTORC2 inhibitory modality distinct from rapamycin or rapalogs, which spare mTORC2 entirely (pAKT IC50 >1000 nM). The compound's balanced pathway coverage makes it suitable for target validation studies where complete mTOR pathway suppression is required to observe a phenotype, as demonstrated in the patent data showing pIC50 >9 for both mTORC1 substrate arms (pS6K and p4EBP1) concurrently with mTORC2 inhibition [3].

In Vitro Structure-Activity Relationship Studies of Rapamycin Macrocycle Modifications

The C32 carbonyl represents a defined chemical modification of the rapamycin core that predictably alters biochemical pharmacology. (32-Carbonyl)-RMC-5552 is thus a valuable reference compound for medicinal chemistry programs exploring the structure-activity landscape around the rapamycin macrocycle, particularly for groups investigating how modifications at the C32 position influence mTOR complex selectivity, FKBP12 binding affinity, and macrocycle conformational stability. The documented ring-opening liability at the C32 carbonyl (~35% seco-product AUC in rodent PK for related bi-steric compounds) provides an additional parameter for SAR studies focused on improving metabolic stability while retaining dual mTORC1/mTORC2 inhibition [4].

Application
Selection Property
Validation Focus
mTORC2-dependent signaling studies
Dual mTORC1/mTORC2 pathway engagement
AKT-S473 and mTORC1 substrate phosphorylation endpoints
mTORC1 vs dual mTORC1/2 selectivity studies
Shared bi-steric scaffold, differential selectivity
Pathway-specific endpoint comparison
Non-oncological mTORC2 signaling research
FKBP12-dependent dual mTORC1/mTORC2 inhibition
Complete mTOR pathway suppression endpoints
Rapamycin macrocycle SAR studies
C32 carbonyl modification context
mTOR complex selectivity and macrocycle stability endpoints

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

33 linked technical documents
Explore Hub


Quote Request

Request a Quote for (32-Carbonyl)-RMC-5552

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.